Cas no 1704938-34-0 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 1704938-34-0
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5977430
• PubChem ID: 104077560
• Update Time: 2025-05-21

(3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid
• EN300-1164359
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid
• 1704938-34-0

• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(16)13-7(6-8(14)15)9-12-4-5-18-9/h4-5,7H,6H2,1-3H3,(H,13,16)(H,14,15)/t7-/m0/s1
• InChI Key： XPVWXHJYKOOHRW-ZETCQYMHSA-N
• SMILES： S1C=CN=C1[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid

(3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid: A Comprehensive Overview

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid, identified by the CAS number 1704938-34-0, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amino acids, specifically featuring an S-configured chiral center and a unique combination of functional groups that contribute to its versatile reactivity and biological activity.

The molecular structure of this compound is characterized by a central chiral carbon atom bonded to three distinct groups: a tert-butoxycarbonyl (Boc) amino group, a 1,3-thiazole ring, and a carboxylic acid group. The presence of the Boc protecting group makes this compound particularly useful in peptide synthesis and other organic transformations where controlled deprotection is required. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, thereby facilitating the synthesis of complex biomolecules.

The 1,3-thiazole moiety in this compound adds another layer of complexity and functionality. Thiazole rings are known for their aromaticity and ability to participate in various conjugation effects, which can influence the electronic properties of the molecule. This feature has led researchers to explore the potential of this compound in drug design, particularly in targeting specific receptors or enzymes where such structural motifs are known to play a critical role.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have provided insights into the distribution of electron density across the molecule, which is crucial for understanding its interaction with biological targets. These studies have revealed that the Boc group not only serves as a protecting group but also modulates the electronic environment around the chiral center, potentially influencing enantioselectivity in catalytic processes.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and coupling reactions. The use of enantioselective synthesis techniques has been pivotal in obtaining the desired S-enantiomer with high optical purity. Such methods are increasingly being adopted in pharmaceutical research to ensure the production of enantiomerically pure compounds, which are often required for preclinical studies.

From a biological standpoint, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For example, recent research has demonstrated its ability to inhibit certain proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its thiazole ring has been implicated in modulating ion channels, further expanding its therapeutic applications.

The integration of green chemistry principles into the synthesis and application of this compound has also been a focus of recent investigations. Researchers have explored methods to reduce waste generation and improve atom economy during its production. Such efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-2-yl)propanoic acid represents a valuable tool in contemporary chemical research with applications spanning from peptide synthesis to drug discovery. Its unique structural features and functional groups make it an ideal candidate for exploring novel chemical transformations and biological interactions. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements in chemistry.